cis-4-(Boc-aminomethyl)cyclohexylamine
Overview
Description
Cis-4-(Boc-aminomethyl)cyclohexylamine, also known as cis-4-(N-Boc-amino)cyclohexane, is an organic compound with the molecular formula C10H20N2O2. It is a colorless, water-soluble solid that is used as a precursor to a variety of compounds, including pharmaceuticals, agrochemicals, and other industrial chemicals. It is also used in the synthesis of peptides and proteins.
Scientific Research Applications
Catalytic Activity and Chemical Synthesis
Compounds similar to cis-4-(Boc-aminomethyl)cyclohexylamine have been studied for their catalytic activities, particularly in facilitating chemical reactions. For instance, oxaliplatin, a third-generation cisplatin analogue with a diamine ligand, has been investigated for its preclinical and clinical activities across a range of tumor types, highlighting the importance of such compounds in medicinal chemistry (J. Misset et al., 2000). Similarly, advancements in the selective catalytic oxidation of cyclohexene have demonstrated the role of catalysts in producing industrially relevant intermediates, which may parallel the applications of this compound in synthetic organic chemistry (Hongen Cao et al., 2018).
Material Science and Photocatalysis
In material science, the development and modification of (BiO)_2CO_3-based photocatalysts have been explored for their applications in environmental cleanup and solar energy conversion. This research underscores the potential for this compound to be utilized in the fabrication or modification of new materials with photocatalytic properties (Zilin Ni et al., 2016).
Pharmaceutical Research
In the pharmaceutical domain, studies on the mechanisms of action and resistance to cisplatin and its analogues in cancer therapy offer insights into how this compound might be relevant. The exploration of cisplatin sensitivity and resistance in non-small cell lung cancer, for example, provides a foundation for understanding how structural modifications can impact therapeutic efficacy and resistance mechanisms (M. C. Rose et al., 2014).
Safety and Hazards
The safety and hazards associated with cis-4-(Boc-aminomethyl)cyclohexylamine are represented by the GHS07 pictogram. The hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
This compound is used in the field of agrochemicals, pharmaceuticals, and dyestuffs , suggesting that it may interact with a variety of biological targets.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of cis-4-(Boc-aminomethyl)cyclohexylamine . Factors such as temperature, pH, and the presence of other chemicals can affect how this compound interacts with its targets and performs its functions.
properties
IUPAC Name |
tert-butyl N-[(4-aminocyclohexyl)methyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O2/c1-12(2,3)16-11(15)14-8-9-4-6-10(13)7-5-9/h9-10H,4-8,13H2,1-3H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMMYZMWDTDJTRR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1CCC(CC1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00619358 |
Source
|
| Record name | tert-Butyl [(4-aminocyclohexyl)methyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00619358 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
296270-94-5, 192323-07-2 |
Source
|
| Record name | 1,1-Dimethylethyl N-[(4-aminocyclohexyl)methyl]carbamate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=296270-94-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl [(4-aminocyclohexyl)methyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00619358 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | rac-tert-butyl N-{[(1r,4r)-4-aminocyclohexyl]methyl}carbamate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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